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Compound of Interest

Compound Name: Deacetylanisomycin

Cat. No.: B1669929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Deacetylanisomycin hydrochloride is the hydrochloride salt of Deacetylanisomycin, an

inactive derivative of the protein synthesis inhibitor, Anisomycin.[1] Anisomycin is known to be a

potent activator of stress-activated protein kinases (SAPKs), including JNK and p38 MAP

kinase.[2] Deacetylanisomycin, being an inactive analog, serves as an ideal negative control

in studies investigating the effects of Anisomycin on these signaling pathways. Proper

preparation of a stock solution is the first critical step for reliable and reproducible experimental

results. These application notes provide a detailed protocol for the preparation, storage, and

handling of a Deacetylanisomycin hydrochloride stock solution.

Physicochemical and Solubility Data
A clear understanding of the physicochemical properties of Deacetylanisomycin hydrochloride

is essential for accurate stock solution preparation. The table below summarizes key

quantitative data.
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Property Value Source

Chemical Formula C₁₂H₁₈ClNO₃ [2]

Molecular Weight 259.73 g/mol [2]

Appearance Solid powder

Purity
>98% (refer to Certificate of

Analysis)

Solubility Soluble in DMSO

Storage (Short Term)
0 - 4°C (days to weeks), dry

and dark

Storage (Long Term)
-20°C (months to years), dry

and dark

Shelf Life >3 years (if stored properly)

Experimental Protocols
Materials and Equipment

Deacetylanisomycin hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation (10 mM in DMSO)
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This protocol describes the preparation of a 10 mM stock solution in DMSO. It is recommended

to prepare small aliquots to avoid repeated freeze-thaw cycles.

1. Calculation of Mass:

To prepare a 10 mM stock solution, the required mass of Deacetylanisomycin hydrochloride

can be calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 259.73 g/mol = 2.5973 mg

2. Weighing the Compound:

Wear appropriate PPE.

On a calibrated analytical balance, carefully weigh out the calculated mass of

Deacetylanisomycin hydrochloride powder.

Transfer the powder to a sterile microcentrifuge tube.

3. Dissolving the Compound:

Add the desired volume of sterile DMSO to the microcentrifuge tube containing the powder.

Vortex the tube thoroughly until the powder is completely dissolved. Visually inspect the

solution to ensure there are no undissolved particulates.

4. Aliquoting and Storage:

Dispense the stock solution into smaller, single-use, sterile microcentrifuge tubes. This will

minimize contamination and degradation from repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.
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For short-term storage (days to weeks), store the aliquots at 4°C.

For long-term storage (months to years), store the aliquots at -20°C.

Note on Aqueous Solubility: While vendor data indicates solubility in DMSO, information

regarding solubility in aqueous buffers such as PBS or water is not readily available. If your

experimental conditions require an aqueous solution, it is advisable to first test the solubility of

a small amount of the compound in the desired buffer. The hydrochloride salt form may confer

some degree of aqueous solubility.

Visualization of Related Signaling Pathway and
Experimental Workflow
Anisomycin-Induced Stress-Activated Protein Kinase
(SAPK) Pathway
Deacetylanisomycin is the inactive analog of Anisomycin. The following diagram illustrates the

signaling pathway activated by Anisomycin, for which Deacetylanisomycin hydrochloride

would serve as a negative control. Anisomycin activates stress-activated protein kinases

(SAPKs) like JNK and p38, which are involved in cellular responses to stress, including

apoptosis and inflammation.
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Caption: Anisomycin-induced SAPK signaling pathway.

Experimental Workflow for Stock Solution Preparation
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The following diagram outlines the logical steps for preparing the Deacetylanisomycin
hydrochloride stock solution.
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Caption: Workflow for preparing stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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